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Compound of Interest

Compound Name: Vinylsulfonic acid

Cat. No.: B074139

An in-depth exploration of the core physical, chemical, and analytical properties of
ethenesulfonic acid, tailored for professionals in scientific research and pharmaceutical
development.

Introduction

Ethenesulfonic acid, also known as vinylsulfonic acid, is an organosulfur compound with the
chemical formula C2H40sS. It is a key building block in organic synthesis and polymer
chemistry, and its derivatives are of significant interest in the pharmaceutical industry. This
technical guide provides a detailed overview of the physical and chemical properties of
ethenesulfonic acid, along with experimental protocols for its synthesis and analysis, and a
discussion of its relevance in drug development.

Physical and Chemical Properties

Ethenesulfonic acid is a colorless liquid at room temperature.[1] It is soluble in water and
possesses a strong acidic character.[2][3] The presence of the vinyl group makes it susceptible
to polymerization. Key physical and chemical properties are summarized in the tables below.

Physical Properties
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Property Value Reference
Molecular Formula C2H40sS [2]
Molecular Weight 108.11 g/mol [2]
Appearance Colorless liquid [2]
Density 1.35 g/mL at 25 °C [2]
Melting Point -17 °C [2]
Boiling Point 122-123 °C at 0.01 mmHg [2]
Solubility Soluble in water [2]
Chemical Properties
Property Value Reference
IUPAC Name Ethenesulfonic acid [2]

Vinylsulfonic acid,

Synonyms 2

ynony Ethylenesulfonic acid 2l
pKa -1.68 [2]
Chemical Structure CH2=CHSOsH [2]

Experimental Protocols

Synthesis of Ethenesulfonic Acid

Several methods for the synthesis of ethenesulfonic acid have been reported. One common

laboratory-scale synthesis involves the sulfonation of ethyl iodide.[4]

Protocol: Synthesis from Ethyl lodide[4]

o Reaction: Boil 20 g of ethyl iodide under reflux with a solution of 20 g of crystallized

ammonium sulfite in 40 ml of water for 6 hours, or until the mixture becomes a single

solution.
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o Ammonia Removal: Add 100 ml of water and boil the solution with 30 g of lead oxide until all
ammonia is expelled. This forms the lead salt of ethylsulfonic acid and lead iodide.

 Purification:
o Cool the solution and filter to remove the lead iodide precipitate.

o Pass hydrogen sulfide gas through the filtrate until no more lead sulfide precipitates. This
decomposes the lead salt of ethylsulfonic acid.

o Filter off the lead sulfide.
o Neutralize the filtrate by adding an excess (20 g) of barium carbonate.
o Filter the solution to remove any remaining solids.

« |solation: Evaporate the filtrate containing barium ethanesulfonate to obtain the product.

Click to download full resolution via product page

Synthesis of Ethenesulfonic Acid from Ethyl lodide.

Spectroscopic Analysis

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: For a typical *H NMR spectrum, dissolve 5-25 mg of ethenesulfonic
acid in 0.6-0.7 mL of a suitable deuterated solvent (e.g., D20, CDCIs).[5][6] For 3C NMR, a
higher concentration of 50-100 mg is recommended.[5] The sample should be filtered
through a glass wool plug into a 5 mm NMR tube to remove any particulate matter.[6] The
final sample depth in the tube should be at least 4.5 cm.[6]

o Data Acquisition:

o Instrument: A standard NMR spectrometer (e.g., 300 MHz or higher).
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o 'H NMR: Acquire the spectrum with a sufficient number of scans to achieve a good signal-
to-noise ratio. Typical parameters include a spectral width of 10-15 ppm, a relaxation delay
of 1-2 seconds, and a pulse angle of 30-45 degrees.

o 13C NMR: Due to the lower natural abundance and sensitivity of the 13C nucleus, a larger
number of scans and a longer acquisition time are required. Proton decoupling is typically
used to simplify the spectrum and improve sensitivity.

3.2.2. Fourier-Transform Infrared (FT-IR) Spectroscopy
e Sample Preparation:

o Neat Liquid: Place a small drop of ethenesulfonic acid between two KBr or NaCl plates to
form a thin film.[7]

o Solution: Prepare a concentrated solution of ethenesulfonic acid in a suitable solvent (e.g.,
chloroform, dichloromethane).[8] A fixed liquid cell with CaF2 windows can be used, but
acidic solutions should be avoided as they can damage the windows.[8]

o Data Acquisition:
o Instrument: A standard FT-IR spectrometer.

o Parameters: Record the spectrum over a typical range of 4000-400 cm~*. A background
spectrum of the empty cell or solvent should be acquired and subtracted from the sample
spectrum. A resolution of 4 cm~t and an accumulation of 16-32 scans are generally

sufficient.
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General Analytical Workflow for NMR and FT-IR Spectroscopy.

Chemical Reactivity and Applications
Reactivity
The chemical reactivity of ethenesulfonic acid is characterized by the properties of both the

sulfonic acid group and the vinyl group.

e Acidity: As a strong acid, it readily donates its proton to bases. This property makes it a

useful acid catalyst in various organic reactions, such as esterifications and alkylations.[4][9]
[10]

o Reactions of the Sulfonyl Group: The sulfonyl group can undergo reactions typical of sulfonic
acids. For instance, it can be converted to the corresponding sulfonyl chloride
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(ethanesulfonyl chloride) by reacting with reagents like thionyl chloride or phosphorus
pentachloride.[11][12][13] Ethanesulfonyl chloride is a valuable intermediate for introducing
the ethanesulfonyl group into other molecules.

e Reactions of the Vinyl Group: The carbon-carbon double bond in ethenesulfonic acid is
electron-deficient due to the electron-withdrawing nature of the sulfonyl group. This makes it
susceptible to nucleophilic addition reactions. For example, it can react with nucleophiles like
ammonia and amines.[14] The vinyl group also allows ethenesulfonic acid to undergo
polymerization reactions to form poly(vinylsulfonic acid), a polyelectrolyte with various
industrial applications.[14][15][16][17]

Role in Drug Development

Sulfonated molecules and compounds containing sulfonyl groups play a significant role in drug
design and development.[1][18][19][20] The sulfonic acid moiety can improve the aqueous
solubility and pharmacokinetic properties of drug candidates.[21] Ethenesulfonic acid and its
derivatives can serve as building blocks for the synthesis of complex pharmaceutical
compounds.

While specific signaling pathways directly modulated by ethenesulfonic acid itself are not
extensively documented in publicly available literature, compounds containing the sulfonate or
sulfonamide functional group are known to interact with a wide range of biological targets. For
instance, many kinase inhibitors, a major class of cancer therapeutics, incorporate sulfonyl or
related groups in their structures.[3][22][23][24][25] These groups can form crucial hydrogen
bonds and other interactions within the ATP-binding pocket of kinases, contributing to their
inhibitory activity.
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Conceptual role of sulfonate-containing drugs in kinase inhibition.

Safety and Handling

Ethenesulfonic acid is a corrosive substance that can cause severe skin burns and eye
damage.[26][27][28][29] It is essential to handle this chemical with appropriate personal
protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a face
shield.[27][28] Work should be conducted in a well-ventilated area, such as a fume hood, to
avoid inhalation of vapors.[27] In case of contact, immediately flush the affected area with
plenty of water and seek medical attention.[29] Store ethenesulfonic acid in a cool, dry, and
well-ventilated place in a tightly sealed container.[27]

Conclusion
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Ethenesulfonic acid is a versatile chemical with a rich chemistry that makes it a valuable tool in
both industrial and research settings. Its strong acidity, coupled with the reactivity of its vinyl
group, allows for a wide range of chemical transformations. For researchers and professionals
in drug development, an understanding of the properties and handling of ethenesulfonic acid
and its derivatives is crucial for the synthesis of novel therapeutic agents. Further research into
the specific biological activities of ethenesulfonic acid derivatives is likely to uncover new
opportunities for their application in medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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